(Z)-4-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(2-oxo-2H-chromen-6-yl)butanamide

• IUPAC Name: 4-[(5Z)-5-[(2-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]-N-(2-oxochromen-6-yl)butanamide
• InChI: InChI=1S/C23H17FN2O4S2/c24-17-5-2-1-4-14(17)13-19-22(29)26(23(31)32-19)11-3-6-20(27)25-16-8-9-18-15(12-16)7-10-21(28)30-18/h1-2,4-5,7-10,12-13H,3,6,11H2,(H,25,27)/b19-13-
• InChI Key: OEWDZEZAFLAEFB-UYRXBGFRSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=C2C(=O)N(C(=S)S2)CCCC(=O)NC3=CC4=C(C=C3)OC(=O)C=C4)F
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C\2/C(=O)N(C(=S)S2)CCCC(=O)NC3=CC4=C(C=C3)OC(=O)C=C4)F
• Molecular Formula: C23H17FN2O4S2
• Molecular Weight: 468.5 g/mol

Description

(Z)-4-(5-(2-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)-N-(2-oxo-2H-chromen-6-yl)butanamide is a useful research compound. Its molecular formula is C23H17FN2O4S2 and its molecular weight is 468.52. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interaction

• A study by Delgado et al. (2006) examined the molecular structure of related compounds, focusing on hydrogen bonding and interactions like aromatic pi-pi stacking and carbonyl-carbonyl interactions. These structural insights can be critical in understanding the chemical behavior and potential applications of these compounds in various fields, including material science and pharmaceuticals (Delgado et al., 2006).

Antimicrobial Properties

• Pansare Dattatraya and Shinde Devanand (2015) synthesized derivatives of this compound and evaluated their antimicrobial activity against both gram-positive and gram-negative bacteria. This research suggests potential applications of these compounds in developing new antimicrobial agents (Pansare Dattatraya & Shinde Devanand, 2015).

Anticancer Activity

• Hanan M. Refaat (2010) reported the synthesis of various 2-substituted benzimidazole derivatives, including compounds related to your query, and their anticancer activity against various human cancer cell lines. This indicates the potential of these compounds in cancer research and therapy (Hanan M. Refaat, 2010).

Microwave-Assisted Synthesis and Antimicrobial Activity

• J. Raval, B. N. Naik, and K. R. Desai (2012) explored an environmentally friendly microwave-assisted synthesis method for similar compounds. They also evaluated their antimicrobial activity, which underscores their potential in medical applications, especially as antimicrobial agents (J. Raval, B. N. Naik, & K. R. Desai, 2012).

Fluorescent Chemosensors

• Xu Lin et al. (2016) developed novel thiazolone-based zinc complexes with significant fluorescence emission, which can be used as chemosensors. This research indicates the applicability of these compounds in environmental monitoring and luminescent material fields (Xu Lin et al., 2016).